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Compound of Interest

Compound Name: 2-Picoline-N-oxide

Cat. No.: B189460 Get Quote

This guide provides critical safety, handling, and disposal information for the use of 2-Picoline-
N-oxide in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe and effective handling of this chemical.

Chemical and Physical Properties
Property Value Reference

CAS Number 931-19-1 [1]

Molecular Formula C6H7NO [2][3]

Molecular Weight 109.12 g/mol [2]

Appearance Brown solid [3]

Odor Odorless [3]

Hazards

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation.[1][3]

Hygroscopic.[2][3]

Hazard Identification and First Aid
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Hazard Description First Aid Measures

Skin Contact Causes skin irritation.[1]

Get medical aid.[2] Flush skin

with plenty of soap and water

for at least 15 minutes while

removing contaminated

clothing and shoes.[2] Wash

clothing before reuse.[2]

Eye Contact

Causes serious eye irritation.

[1] May cause chemical

conjunctivitis.[2]

Get medical aid.[2]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[2]

Inhalation

Causes respiratory tract

irritation.[2] Exposure may lead

to wheezing, chest pain,

shortness of breath, and

coughing.[2] Can produce

delayed pulmonary edema.[2]

Remove from exposure to

fresh air immediately.[2] If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.[2] DO NOT use

mouth-to-mouth respiration.[2]

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.[2]

Get medical aid.[2] Do NOT

induce vomiting. If conscious

and alert, rinse mouth and

drink 2-4 cupfuls of milk or

water.[2]

Operational Plan for Handling 2-Picoline-N-oxide
Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Ensure that eyewash stations and safety showers are close to the workstation.[1]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[1][2]

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile gloves) to prevent skin

exposure.[2][4] Wear appropriate protective clothing, such as a lab coat, to prevent skin

exposure.[2]

Respiratory Protection: If ventilation is inadequate or for spill cleanup, a NIOSH/MSHA-

approved respirator may be necessary.[5] A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149

must be followed.[2]

Safe Handling Procedures
Wash hands and any exposed skin thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[2]

Minimize dust generation and accumulation.[2]

Avoid ingestion and inhalation.[2]

Keep the container tightly closed when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible substances such as

moisture, water, acid chlorides, acid anhydrides, acids, and chloroformates.[2]

The substance is hygroscopic, so it should be protected from moisture.[2]

Accidental Release Measures
Small Spills: Sweep up the material, then place it into a suitable container for disposal.[1][2]

Avoid generating dusty conditions.[2] Provide ventilation.[2]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect it for disposal. Prevent the product from entering drains.[6]

Disposal Plan
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Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[7]

[8] Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[1]

Contaminated Clothing: Remove and wash contaminated clothing and gloves, including the

inside, before re-use.[1]
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Workflow for Safe Handling of 2-Picoline-N-oxide

Preparation

Handling

Cleanup & Disposal

Assess Risks & Review SDS

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Weigh Chemical in Fume Hood

Perform Experiment

Decontaminate Glassware

Dispose of Waste Properly

Clean Work Area

Remove & Dispose/Clean PPE

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 2-Picoline-N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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